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Compound of Interest

Compound Name: Isoguvacine Hydrochloride

Cat. No.: B1206775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isoguvacine hydrochloride is a potent and selective agonist for the γ-aminobutyric acid type

A (GABAA) receptor.[1] As a structural analogue of GABA, it is a valuable pharmacological tool

for studying the GABAergic system, which plays a crucial role in regulating neuronal excitability

throughout the central nervous system.[2] Isoguvacine's activity at GABAA receptors makes it

relevant in research areas such as epilepsy, anxiety, and other neurological disorders.[3]

Proper preparation of Isoguvacine Hydrochloride stock solutions is critical for obtaining

accurate and reproducible experimental results. These application notes provide detailed

protocols for the preparation, storage, and handling of Isoguvacine Hydrochloride solutions.

Chemical Properties
A summary of the key chemical properties of Isoguvacine Hydrochloride is presented below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1206775?utm_src=pdf-interest
https://www.benchchem.com/product/b1206775?utm_src=pdf-body
https://www.targetmol.com/compound/isoguvacine%20hydrochloride
https://www.scbt.com/browse/gaba-receptor-activators
https://www.caymanchem.com/product/33143
https://www.benchchem.com/product/b1206775?utm_src=pdf-body
https://www.benchchem.com/product/b1206775?utm_src=pdf-body
https://www.benchchem.com/product/b1206775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₆H₉NO₂ · HCl

Molecular Weight 163.6 g/mol [4]

CAS Number 68547-97-7[4]

Appearance White to off-white crystalline solid[1][5]

Purity ≥95% to ≥99% (varies by supplier)[3][4][5]

Solubility Data
Isoguvacine Hydrochloride exhibits good solubility in aqueous solutions. The choice of

solvent will depend on the experimental requirements. It is important to note that batch-specific

molecular weights may vary slightly, which can affect the solvent volumes required for precise

concentrations.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

Water 100 mg/mL 611.2 mM

Solutions in water are

stable, but

refrigeration is

recommended if not

used immediately.

DMSO 1 - 20 mg/mL[1][3][5] ~6.1 - 122.2 mM

Sonication is

recommended to aid

dissolution.[1]

PBS (pH 7.2) 10 mg/mL[3][5] ~61.1 mM

Aqueous solutions in

PBS should ideally be

prepared fresh.[5]
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Safety Precautions
Before handling Isoguvacine Hydrochloride, it is crucial to review the Safety Data Sheet

(SDS). The compound can cause skin and serious eye irritation.[6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.[6][7]

Handling: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to avoid inhalation of dust.[6]

First Aid:

Skin Contact: Wash the affected area with plenty of soap and water.[7] If irritation persists,

seek medical attention.[6]

Eye Contact: Rinse cautiously with water for several minutes.[6] Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[6][7]

Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support and seek

medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[7]

Preparation of a 100 mM Aqueous Stock Solution
This protocol describes the preparation of a 100 mM stock solution of Isoguvacine
Hydrochloride in water.

Materials:

Isoguvacine Hydrochloride powder

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Calibrated analytical balance
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Appropriate volumetric flask (e.g., 10 mL)

Spatula

Vortex mixer or magnetic stirrer

Sterile microcentrifuge tubes or cryovials for aliquoting

Procedure:

Calculate the required mass:

For a 100 mM solution in 10 mL of water:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.1 mol/L x 0.010 L x 163.6 g/mol x 1000 mg/g = 16.36 mg

Weigh the Isoguvacine Hydrochloride:

Carefully weigh out 16.36 mg of Isoguvacine Hydrochloride powder using an analytical

balance.

Dissolve the powder:

Transfer the weighed powder to the 10 mL volumetric flask.

Add approximately 7-8 mL of sterile water.

Gently swirl the flask to begin dissolving the powder.

Use a vortex mixer or magnetic stirrer to ensure the powder is completely dissolved.

Sonication can be used to aid dissolution if necessary.[1]

Adjust the final volume:

Once the solid is fully dissolved, add sterile water to bring the final volume to the 10 mL

mark on the volumetric flask.
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Mix thoroughly:

Cap the flask and invert it several times to ensure the solution is homogeneous.

Aliquot and store:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes or cryovials. This prevents repeated freeze-thaw cycles.[8]

Label each aliquot clearly with the compound name, concentration, and date of

preparation.

Storage and Stability
Proper storage of Isoguvacine Hydrochloride, both in solid form and as stock solutions, is

essential to maintain its activity.
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Form
Storage
Temperature

Duration Notes

Solid Powder
Room Temperature or

-20°C[1][3]

Up to 3-4 years[1][3]

[5]

Store in a dry, tightly

sealed container.

Aqueous Stock

Solution
-20°C or -80°C[1][4][8] 1 to 12 months

For short-term

storage, 4°C for up to

one week may be

acceptable.[1] Avoid

repeated freeze-thaw

cycles.[8] It is

recommended to

prepare fresh

solutions or use within

one month when

stored at -20°C.[4] For

longer-term storage,

-80°C is preferred.[1]

DMSO Stock Solution -80°C[1][8] Up to 1 year[1]

Aliquoting is highly

recommended to

prevent degradation

from repeated freeze-

thaw cycles.[8]

Diagrams
Isoguvacine Hydrochloride as a GABAA Receptor
Agonist
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Isoguvacine Hydrochloride Signaling Pathway
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Caption: Mechanism of action of Isoguvacine Hydrochloride at the GABAA receptor.
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Workflow for Isoguvacine Hydrochloride Stock Solution Preparation
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Caption: A step-by-step workflow for the preparation of Isoguvacine Hydrochloride stock

solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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